1-(4-chloro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(4-chloro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C12H12ClN3OS/c13-7-3-1-5-9-10(7)15-12(18-9)16-6-2-4-8(16)11(14)17/h1,3,5,8H,2,4,6H2,(H2,14,17)
• InChI Key: ILEILJQLAWPAOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC3=C(S2)C=CC=C3Cl)C(=O)N
• Molecular Formula: C12H12ClN3OS
• Molecular Weight: 281.76 g/mol
• CAS No.: 2548976-86-7

Description

“1-(4-chloro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide” is a compound that contains a pyrrolidine ring and a benzothiazole ring. Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. Benzothiazole is an aromatic five-membered heterocycle containing one sulfur and one nitrogen atom.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. The synthesis of pyrrolidine derivatives can be achieved through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrrolidine ring and a benzothiazole ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Benzothiazole derivatives have been shown to inhibit various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .

Biochemical Pathways

Benzothiazole derivatives have been shown to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid . This inhibition is mediated chiefly through the cyclo-oxygenase and 5-lipoxygenase pathways .

Result of Action

Benzothiazole derivatives have been found to exhibit significant anti-inflammatory and analgesic activities . They have also been found to have low ulcerogenic and irritative action on the gastrointestinal mucosa .

Advantages and Limitations for Lab Experiments

1-(4-chloro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide has several advantages as a model compound for laboratory experiments. It is relatively easy to synthesize and can be stored for long periods of time. It is also relatively non-toxic and has a wide range of biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. For example, it has a relatively low solubility in aqueous solutions and can be difficult to work with.

Future Directions

There are several potential future directions for the use of 1-(4-chloro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide in scientific research. It could be used to further investigate the biochemical and physiological effects of the compound, as well as to develop new therapeutic agents. Additionally, it could be used to study the mechanism of action of various proteins and enzymes and to develop new methods for organic synthesis. Finally, it could be used to study the effects of environmental pollutants on biochemical and physiological processes.

Synthesis Methods

1-(4-chloro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide can be synthesized by the reaction of 4-chlorobenzothiazole and pyrrolidine-2-carboxylic acid. The reaction is typically carried out in an organic solvent at a temperature between 100-150°C. The reaction is complete when the reaction mixture is cooled to room temperature and the product is isolated.

Scientific Research Applications

1-(4-chloro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide has been widely studied for its potential applications in the field of scientific research. It has been used as a model compound in the study of chemical synthesis, as a catalyst in organic synthesis, and as a reagent in biochemical and physiological studies.